Cas no 436145-29-8 (3,5-Dimercaptobenzyl alcohol)

• Product Name: 3,5-Dimercaptobenzyl alcohol
• CAS No: 436145-29-8
• MF: C₇H₈OS₂
• MW: 172.267819404602
• CID: 2827636
• PubChem ID: 12138353
• Update Time: 2025-04-21

3,5-Dimercaptobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• UOTHMEWKCANTBA-UHFFFAOYSA-N
• DTXSID40478325
• 436145-29-8
• 3,5-dimercaptobenzyl alcohol
• F19554
• 3,5-Dimercaptobenzylalcohol
• (3,5-dimercaptophenyl)methanol
• SCHEMBL5379134
• 3,5-Dimercaptobenzyl alcohol

• Inchi： 1S/C7H8OS2/c8-4-5-1-6(9)3-7(10)2-5/h1-3,8-10H,4H2
• InChI Key： UOTHMEWKCANTBA-UHFFFAOYSA-N
• SMILES： SC1C=C(C=C(CO)C=1)S

Computed Properties

• Exact Mass: 172.00165722Da
• Monoisotopic Mass: 172.00165722Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 22.2Ų